Methyl di(p-chlorophenyl)borinate
Description
Methyl di(p-chlorophenyl)borinate is an organoboron compound characterized by a central boron atom bonded to two p-chlorophenyl groups and a methyl ester. Organoboron compounds like this are valued for their stability and tunable reactivity, influenced by substituents like electron-withdrawing chlorine atoms .
Properties
CAS No. |
564483-61-0 |
|---|---|
Molecular Formula |
C13H11BCl2O |
Molecular Weight |
264.9 g/mol |
IUPAC Name |
bis(4-chlorophenyl)-methoxyborane |
InChI |
InChI=1S/C13H11BCl2O/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9H,1H3 |
InChI Key |
KCBALOZNRNIZSY-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares Methyl di(p-chlorophenyl)borinate with analogous organoboron and chlorinated aryl compounds, leveraging data from the provided evidence and inferred properties.
Physicochemical Properties
Environmental and Stability Considerations
- Chlorinated aryl groups in this compound may raise concerns about persistence in ecosystems, akin to polychlorinated biphenyls (PCBs) discussed in . However, boron’s lower toxicity compared to heavy metals (e.g., lead, mercury) could mitigate environmental risks .
- Stability under ambient conditions is expected to exceed that of sulfur-containing analogs (e.g., p-chlorophenyl methyl sulfide in ), as boron-oxygen bonds are less prone to hydrolysis than sulfur-fluorine bonds .
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